Cas no 1354008-36-8 ((S)-3-Chloro-piperidine-1-carboxylic acid benzyl ester)

(S)-3-Chloro-piperidine-1-carboxylic acid benzyl ester is a chiral intermediate widely used in pharmaceutical synthesis and organic chemistry research. Its key advantages include high enantiomeric purity, making it valuable for asymmetric synthesis and the preparation of biologically active compounds. The benzyl ester group enhances solubility in organic solvents, facilitating further functionalization, while the chloro substituent at the 3-position provides a reactive site for nucleophilic substitution or cross-coupling reactions. This compound is particularly useful in the development of drug candidates, agrochemicals, and fine chemicals, where precise stereochemistry is critical. Its stability under standard storage conditions ensures reliable performance in synthetic applications.

(S)-3-Chloro-piperidine-1-carboxylic acid benzyl ester structure

1354008-36-8 structure

Product Name:(S)-3-Chloro-piperidine-1-carboxylic acid benzyl ester

CAS No:1354008-36-8

MF:C₁₃H₁₆ClNO₂

MW:253.724642753601

CID:2155620

Update Time:2025-05-24

(S)-3-Chloro-piperidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

- (S)-3-chloro-piperidine-1-carboxylic acid benzyl ester
- (S)-Benzyl 3-chloropiperidine-1-carboxylate
- AM96142
- (S)-3-Chloropiperidine-1-carboxylic acid benzyl ester
- (S)-3-Chloro-piperidine-1-carboxylic acid benzyl ester
- Inchi： 1S/C13H16ClNO2/c14-12-7-4-8-15(9-12)13(16)17-10-11-5-2-1-3-6-11/h1-3,5-6,12H,4,7-10H2/t12-/m0/s1
- InChI Key： MTEPMPARHBCILW-LBPRGKRZSA-N
- SMILES： Cl[C@@H]1CN(C(=O)OCC2C=CC=CC=2)CCC1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 254
Topological Polar Surface Area: 29.5

(S)-3-Chloro-piperidine-1-carboxylic acid benzyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	087364-1g	S)-3-Chloro-piperidine-1-carboxylic acid benzyl ester	1354008-36-8		1g	￡945.00	2022-03-01
Chemenu	CM498551-1g	(S)-Benzyl3-chloropiperidine-1-carboxylate	1354008-36-8	97%	1g	$1104	2022-09-03

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on (S)-3-Chloro-piperidine-1-carboxylic acid benzyl ester

(S)-3-Chloro-piperidine-1-carboxylic acid benzyl ester: A Comprehensive Overview

The compound with CAS No. 1354008-36-8, commonly referred to as (S)-3-Chloro-piperidine-1-carboxylic acid benzyl ester, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. In this article, we will delve into its structure, synthesis, properties, and the latest research findings that highlight its importance in contemporary scientific studies.

The (S)-3-Chloro-piperidine-1-carboxylic acid benzyl ester molecule consists of a piperidine ring substituted with a chlorine atom at the 3-position and a carboxylic acid group esterified with a benzyl group at the 1-position. The stereochemistry at the chiral center (denoted by the (S) configuration) plays a crucial role in determining its biological activity and chemical reactivity. Recent studies have shown that the stereochemical arrangement of such compounds can significantly influence their interactions with biological targets, making them valuable candidates for drug design.

One of the most notable aspects of (S)-3-Chloro-piperidine-1-carboxylic acid benzyl ester is its synthetic versatility. Researchers have developed various methods to synthesize this compound, including enantioselective approaches that ensure high optical purity. For instance, the use of chiral catalysts in asymmetric catalysis has enabled the production of this compound with excellent enantiomeric excess (ee). This advancement is particularly important for pharmaceutical applications, where the stereochemistry of a molecule can drastically affect its efficacy and safety profile.

Recent research has also explored the biological activity of (S)-3-Chloro-piperidine-1-carboxylic acid benzyl ester. Studies have demonstrated that this compound exhibits potential as a modulator of ion channels, which are critical targets in treating various neurological disorders. Additionally, its ability to act as a precursor in the synthesis of more complex bioactive molecules has further cemented its role in medicinal chemistry.

In terms of applications, (S)-3-Chloro-piperidine-1-carboxylic acid benzyl ester has been utilized in the development of novel materials with tailored properties. For example, its incorporation into polymer systems has shown promise in enhancing mechanical strength and thermal stability. This dual functionality—its role in both pharmacology and materials science—underscores its versatility as a chemical building block.

Looking ahead, ongoing research is focused on optimizing the synthesis of (S)-3-Chloro-piperidine-1-carboxylic acid benzyl ester to improve yield and reduce costs. Innovations in green chemistry, such as the use of renewable feedstocks and energy-efficient reaction conditions, are being explored to make its production more sustainable. Furthermore, investigations into its biodegradation pathways are being conducted to assess its environmental impact and ensure responsible use.

In conclusion, (S)-3-Chloro-piperidine-1-carboxylic acid benzyl ester stands out as a multifaceted compound with significant implications across diverse scientific domains. Its unique structure, coupled with advancements in synthesis and application techniques, positions it as a key player in future research and development efforts. As scientific understanding continues to evolve, this compound will undoubtedly contribute to groundbreaking discoveries in both academia and industry.